CI Mordant Blue 1, free acid
CI Mordant Blue 1, free acid
Brand Name:
Vulcanchem
CAS No.:
15012-28-9
VCID:
VC0080920
InChI:
InChI=1S/C23H16Cl2O6/c1-10-8-12(9-15(20(10)26)23(30)31)18(19-16(24)4-3-5-17(19)25)13-6-7-14(22(28)29)21(27)11(13)2/h3-9,27H,1-2H3,(H,28,29)(H,30,31)
SMILES:
CC1=CC(=C(C2=C(C(=C(C=C2)C(=O)O)O)C)C3=C(C=CC=C3Cl)Cl)C=C(C1=O)C(=O)O
Molecular Formula:
C23H16Cl2O6
Molecular Weight:
459.3 g/mol
CI Mordant Blue 1, free acid
CAS No.: 15012-28-9
Main Products
VCID: VC0080920
Molecular Formula: C23H16Cl2O6
Molecular Weight: 459.3 g/mol
| CAS No. | 15012-28-9 |
|---|---|
| Product Name | CI Mordant Blue 1, free acid |
| Molecular Formula | C23H16Cl2O6 |
| Molecular Weight | 459.3 g/mol |
| IUPAC Name | 4-[(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid |
| Standard InChI | InChI=1S/C23H16Cl2O6/c1-10-8-12(9-15(20(10)26)23(30)31)18(19-16(24)4-3-5-17(19)25)13-6-7-14(22(28)29)21(27)11(13)2/h3-9,27H,1-2H3,(H,28,29)(H,30,31) |
| Standard InChIKey | PZVLLEKFIZJXHP-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C2=C(C(=C(C=C2)C(=O)O)O)C)C3=C(C=CC=C3Cl)Cl)C=C(C1=O)C(=O)O |
| Canonical SMILES | CC1=CC(=C(C2=C(C(=C(C=C2)C(=O)O)O)C)C3=C(C=CC=C3Cl)Cl)C=C(C1=O)C(=O)O |
| PubChem Compound | 84753 |
| Last Modified | Nov 11 2021 |
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